Cas no 130879-62-8 (3,5-Dichloro-2(1H)-pyrazinone)

3,5-Dichloro-2(1H)-pyrazinone is a halogenated heterocyclic compound with significant utility in organic synthesis and pharmaceutical applications. Its structure features reactive chloro substituents at the 3- and 5-positions, enabling selective functionalization for the development of complex molecules. The compound serves as a versatile intermediate in the synthesis of agrochemicals, dyes, and bioactive compounds, owing to its stability and reactivity under controlled conditions. Its pyrazinone core also contributes to its role in medicinal chemistry, particularly in the design of antimicrobial and antiviral agents. The high purity and well-defined chemical properties of 3,5-Dichloro-2(1H)-pyrazinone make it a reliable choice for research and industrial applications.

3,5-Dichloro-2(1H)-pyrazinone structure

Product Name:3,5-Dichloro-2(1H)-pyrazinone

CAS No:130879-62-8

MF:C₄H₂Cl₂N₂O

MW:164.977478504181

MDL:MFCD16659508

CID:1063819

PubChem ID:22169699

Update Time:2025-06-07

3,5-Dichloro-2(1H)-pyrazinone Chemical and Physical Properties

Names and Identifiers

- 3,5-Dichloropyrazin-2(1H)-one
- 3,5-Dichloro-2(1H)-pyrazinone
- 3,5-dichloropyrazin-2-ol
- 3,5-dichloro-1H-pyrazin-2-one
- 3,5-dichloro-1,2-dihydropyrazin-2-one
- 3,5-dichloro-2-(1h)-pyrazinone
- SY317010
- DS-7628
- SCHEMBL1559215
- DB-304137
- 130879-62-8
- MFCD16659508
- 2(1H)-Pyrazinone, 3,5-dichloro-
- A901914
- EN300-7613085
- AKOS022185749
- W18437
- CS-0099153
- MDL： MFCD16659508
- Inchi： 1S/C4H2Cl2N2O/c5-2-1-7-4(9)3(6)8-2/h1H,(H,7,9)
- InChI Key： XDHJAHNEBHARQO-UHFFFAOYSA-N
- SMILES： ClC1C(NC=C(N=1)Cl)=O

Computed Properties

Exact Mass: 163.9544181g/mol
Monoisotopic Mass: 163.9544181g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 209
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 41.5Å²

3,5-Dichloro-2(1H)-pyrazinone Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Inert atmosphere,2-8°C

3,5-Dichloro-2(1H)-pyrazinone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-QA116-200mg	3,5-Dichloro-2(1H)-pyrazinone	130879-62-8	95+%	200mg	373.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-QA116-50mg	3,5-Dichloro-2(1H)-pyrazinone	130879-62-8	95+%	50mg	147.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-QA116-5g	3,5-Dichloro-2(1H)-pyrazinone	130879-62-8	95+%	5g	3184.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-QA116-1g	3,5-Dichloro-2(1H)-pyrazinone	130879-62-8	95+%	1g	1291.0CNY	2021-07-10
TRC	D436445-1g	3,5-Dichloro-2(1H)-pyrazinone	130879-62-8		1g	$ 170.00	2022-06-05
TRC	D436445-10g	3,5-Dichloro-2(1H)-pyrazinone	130879-62-8		10g	$ 1360.00	2022-06-05
Chemenu	CM168358-100mg	3,5-dichloropyrazin-2(1H)-one	130879-62-8	95%+	100mg	$68	2021-08-05
Chemenu	CM168358-250mg	3,5-dichloropyrazin-2(1H)-one	130879-62-8	95%+	250mg	$82	2021-08-05
Chemenu	CM168358-1g	3,5-dichloropyrazin-2(1H)-one	130879-62-8	95%+	1g	$242	2021-08-05
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D897040-10g	3,5-Dichloropyrazin-2(1H)-one	130879-62-8	≥95%	10g	5,949.00	2021-05-17